Cas no 1892376-61-2 (4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol
• CAS No: 1892376-61-2
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6196900
• PubChem ID: 116987609
• Update Time: 2025-10-05

4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol
• 1892376-61-2
• EN300-1776108

• Inchi： 1S/C11H16N2O4/c1-11(2,12)6-7-4-8(13(15)16)10(14)9(5-7)17-3/h4-5,14H,6,12H2,1-3H3
• InChI Key： RPCBLPMBFNYMTH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC(C)(C)N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on 4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol

Comprehensive Overview of 4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol (CAS No. 1892376-61-2)

4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol (CAS No. 1892376-61-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1892376-61-2, features a phenolic core substituted with a nitro group, a methoxy group, and an amino-2-methylpropyl side chain. These functional groups contribute to its potential applications in drug discovery and material science.

The 2-methoxy-6-nitrophenol moiety in this compound is particularly noteworthy, as it is a common scaffold in the synthesis of bioactive molecules. Researchers are increasingly exploring its derivatives for their antioxidant and anti-inflammatory properties, aligning with current trends in natural product-inspired drug design. The presence of the amino-2-methylpropyl group further enhances its versatility, enabling modifications for targeted therapeutic applications.

In recent years, the demand for nitrophenol derivatives like 4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol has surged, driven by their potential in green chemistry and sustainable synthesis. This compound's stability and reactivity make it a candidate for catalysis and photochemical studies, areas that are highly relevant to renewable energy research. Its nitro group also opens doors for electrochemical applications, a hot topic in battery technology and energy storage.

From a synthetic perspective, CAS No. 1892376-61-2 is often synthesized via multistep organic reactions, including nitration and alkylation processes. Its purity and yield are critical for researchers, as highlighted by frequent searches for "high-purity nitrophenol derivatives" and "synthetic protocols for amino-substituted phenols." The compound's solubility in organic solvents like DMSO and methanol further facilitates its use in high-throughput screening and medicinal chemistry.

Another area of interest is the compound's potential role in neuropharmacology. The amino-2-methylpropyl side chain resembles motifs found in neuromodulators, sparking investigations into its blood-brain barrier permeability. This aligns with growing public interest in cognitive health and neurodegenerative disease research, as seen in trending searches for "novel neuroprotective agents."

Environmental considerations are also paramount. The nitrophenol class, including 4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol, is studied for its biodegradability and ecotoxicology profiles. Researchers are actively exploring "green alternatives to nitrophenol synthesis" to address environmental sustainability concerns, a topic frequently queried in academic and industrial circles.

In summary, 4-(2-amino-2-methylpropyl)-2-methoxy-6-nitrophenol (CAS No. 1892376-61-2) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its structural features and reactivity continue to inspire innovation, making it a subject of ongoing research and development.